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Compound of Interest

Compound Name: Diisopropylazodicarboxylate

Cat. No.: B7806520 Get Quote

Introduction: Diisopropylazodicarboxylate (DIAD) is a versatile reagent widely utilized in

organic synthesis, most notably as a key component in the Mitsunobu reaction for the

stereospecific conversion of alcohols.[1][2] Identified by its CAS number 2446-83-5, DIAD is an

orange-red liquid known for its reactivity.[1][2] However, its utility is accompanied by significant

health and environmental hazards, necessitating stringent handling precautions. This guide

provides an in-depth overview of the material safety data for DIAD, focusing on handling

protocols, emergency procedures, and quantitative safety data to ensure its safe use by

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
DIAD is classified as a hazardous chemical under the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[3] It is a skin, eye, and respiratory irritant and may cause damage to

organs through prolonged or repeated exposure.[3][4][5][6] Furthermore, it is suspected of

causing cancer and is toxic to aquatic life with long-lasting effects.[7][8]

Table 1: GHS Hazard Classification for Diisopropylazodicarboxylate
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation.[3][5][8]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation.[3][5][8]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation.[3][5][8]

Specific target organ toxicity

(repeated exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[3][5][8]

Carcinogenicity 2
H351: Suspected of causing

cancer.[7][8]

| Hazardous to the aquatic environment, chronic toxicity | 2 | H411: Toxic to aquatic life with

long lasting effects.[5][7][8] |

Physical and Chemical Properties
Understanding the physical and chemical properties of DIAD is crucial for its safe handling and

storage. It is an oily, orange-red liquid that is insoluble in water but soluble in most organic

solvents.[1][2][9]

Table 2: Physical and Chemical Properties of DIAD
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Property Value

Molecular Formula C₈H₁₄N₂O₄[1][2][9]

Molecular Weight 202.21 g/mol [1][2][9]

Appearance Orange-red liquid[1]

Melting Point 3-5 °C[9]

Boiling Point 75 °C @ 0.25 mmHg[1][9][10]

Density 1.027 g/mL at 25 °C[1][9][10]

Flash Point 106 °C (223 °F)[9]

| Water Solubility | Insoluble[2][9] |

Safe Handling and Storage Workflow
Proper handling and storage are paramount to minimizing risks associated with DIAD. This

involves a combination of engineering controls, personal protective equipment (PPE), and

specific procedural discipline.

Engineering Controls & Personal Protective Equipment (PPE):

Ventilation: Always handle DIAD in a well-ventilated area, preferably inside a chemical fume

hood.[3][11] Facilities should be equipped with an eyewash station and a safety shower.[11]

Gloves: Wear impervious, chemical-resistant gloves. Gloves must be inspected before use

and disposed of properly after handling.[8][12]

Eye Protection: Use chemical safety goggles or a face shield that complies with OSHA's eye

and face protection regulations.[11][12]

Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin exposure.

[7][11]

Handling and Storage Procedures:
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Avoid contact with skin, eyes, and clothing.[11]

Avoid inhaling vapor or mist.[12]

Wash hands thoroughly after handling and before breaks.[11][12]

Store in a cool, dry, well-ventilated area away from incompatible substances.[11]

Keep the container tightly closed and refrigerated (below 4°C/39°F is recommended).[4][11]

Protect from light, excess heat, and sources of ignition.[3][11]

Incompatible Materials: Avoid strong oxidizing agents, strong bases, and alcohols.[3]
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A flowchart illustrating the safe handling workflow for DIAD.
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Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Table 3: Summary of First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing
is difficult or has stopped, provide
artificial respiration. Seek immediate
medical attention.[3][11]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[3][11]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[3][11][12]

| Ingestion | Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[3][11] |

Accidental Release Measures:

Evacuate: Evacuate personnel to safe areas.[12]

Ventilate: Ensure adequate ventilation.[12]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[12]

Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or

earth).[11][12]
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Collection: Collect the material in suitable, closed containers for disposal as hazardous

waste.[12]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][12]

Hazards: Containers may explode when heated.[3] Hazardous decomposition products

include nitrogen oxides and carbon monoxide.[3][11]

Representative Experimental Protocol: Quenching a
Reaction Containing DIAD
Quenching reactions involving DIAD must be performed carefully due to the reagent's reactivity

and the potential for exothermic decomposition. The following is a representative protocol for

quenching a laboratory-scale reaction.

Methodology:

Preparation: Ensure a quenching solution (e.g., saturated aqueous sodium sulfite or a weak

acid like acetic acid, depending on the reaction chemistry) and a cooling bath (ice/water) are

readily available.

Cooling: Once the reaction is deemed complete, cool the reaction vessel to 0°C using an ice

bath. This is crucial to control any potential exotherm during the quench.

Slow Addition: While vigorously stirring the reaction mixture, slowly add the chosen

quenching agent dropwise via an addition funnel. Monitor the internal temperature of the

reaction to ensure it does not rise significantly.

Stirring: After the addition is complete, allow the mixture to stir at 0°C for an additional 15-30

minutes to ensure all residual DIAD and related byproducts are fully decomposed.
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Warm to Room Temperature: Remove the cooling bath and allow the mixture to slowly warm

to room temperature.

Work-up: Proceed with the standard aqueous work-up for the specific reaction, such as

extraction and washing, to isolate the desired product.

Waste Disposal: All aqueous layers and any waste containing quenched DIAD byproducts

must be collected and disposed of as hazardous chemical waste according to institutional

and local regulations.
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A representative workflow for quenching a reaction containing DIAD.

Disposal Considerations
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Chemical waste generators must classify discarded chemicals to ensure proper disposal.[3]

DIAD and any materials contaminated with it must be disposed of as hazardous waste.[12] This

should be done through an approved waste disposal plant in accordance with local, state, and

federal regulations.[3][7] Do not empty into drains or release into the environment.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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